Cas no 2229451-13-0 (3-amino-3-(2-chloro-5-methylphenyl)cyclobutan-1-ol)

• Product Name: 3-amino-3-(2-chloro-5-methylphenyl)cyclobutan-1-ol
• CAS No: 2229451-13-0
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• CID: 6240871
• PubChem ID: 165698782
• Update Time: 2025-11-06

3-amino-3-(2-chloro-5-methylphenyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(2-chloro-5-methylphenyl)cyclobutan-1-ol
• 2229451-13-0
• EN300-1975712

• Inchi： 1S/C11H14ClNO/c1-7-2-3-10(12)9(4-7)11(13)5-8(14)6-11/h2-4,8,14H,5-6,13H2,1H3
• InChI Key： FLGCHONXXWSKSW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C=C1C1(CC(C1)O)N

Computed Properties

• Exact Mass: 211.0763918g/mol
• Monoisotopic Mass: 211.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-3-(2-chloro-5-methylphenyl)cyclobutan-1-ol

Exploring the Potential of 3-amino-3-(2-chloro-5-methylphenyl)cyclobutan-1-ol (CAS No. 2229451-13-0) in Modern Chemistry

The compound 3-amino-3-(2-chloro-5-methylphenyl)cyclobutan-1-ol (CAS No. 2229451-13-0) is a unique and versatile chemical entity that has garnered significant attention in recent years. With its distinct molecular structure featuring a cyclobutane ring and amino and hydroxyl functional groups, this compound presents intriguing possibilities for various applications in pharmaceutical research, material science, and specialty chemicals. The presence of both 2-chloro-5-methylphenyl and amino-cyclobutan-1-ol moieties contributes to its unique physicochemical properties, making it a subject of growing interest among researchers and industry professionals alike.

One of the most compelling aspects of 3-amino-3-(2-chloro-5-methylphenyl)cyclobutan-1-ol is its potential role in drug discovery. The cyclobutane scaffold has become increasingly important in medicinal chemistry due to its ability to confer desirable pharmacokinetic properties to drug candidates. Researchers are particularly interested in how the amino-cyclobutan-1-ol structure might interact with biological targets, potentially leading to novel therapeutic agents. The compound's CAS No. 2229451-13-0 serves as a crucial identifier in patent literature and research databases, where scientists are investigating its possible applications in addressing current healthcare challenges.

The synthesis and characterization of 3-amino-3-(2-chloro-5-methylphenyl)cyclobutan-1-ol represent important areas of current research. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry have been employed to study its structural features and purity profile. The compound's chiral center at the cyclobutane ring position adds another layer of complexity and potential utility, particularly in the development of enantioselective catalysts or chiral building blocks for pharmaceutical synthesis. These properties make CAS No. 2229451-13-0 a valuable subject for academic and industrial research programs.

In material science applications, the 2-chloro-5-methylphenyl moiety of 3-amino-3-(2-chloro-5-methylphenyl)cyclobutan-1-ol offers interesting possibilities for polymer modification and specialty material development. The combination of aromatic and aliphatic components in its structure could contribute to novel material properties when incorporated into advanced polymer systems. Researchers are exploring how this compound might influence characteristics such as thermal stability, mechanical strength, or optical properties in engineered materials.

The commercial availability of 3-amino-3-(2-chloro-5-methylphenyl)cyclobutan-1-ol (identified by CAS No. 2229451-13-0) has facilitated its adoption in various research programs. Chemical suppliers typically provide detailed specifications including purity levels, analytical data, and storage recommendations. The growing demand for specialized cyclobutane derivatives in pharmaceutical and material science applications has positioned this compound as an important building block in modern synthetic chemistry.

Environmental and safety considerations for 3-amino-3-(2-chloro-5-methylphenyl)cyclobutan-1-ol follow standard laboratory chemical handling protocols. While not classified as hazardous under normal conditions, proper personal protective equipment and ventilation are recommended when working with this compound. Researchers emphasize the importance of understanding the structure-activity relationships of such specialized chemicals to maximize their potential benefits while ensuring safe handling practices.

Future research directions for CAS No. 2229451-13-0 may include exploring its potential in asymmetric synthesis, investigating its biological activity profile, or developing more efficient synthetic routes. The compound's unique combination of amino, hydroxyl, and aryl functionalities makes it a promising candidate for further development in multiple chemistry subdisciplines. As synthetic methodologies continue to advance, the applications of 3-amino-3-(2-chloro-5-methylphenyl)cyclobutan-1-ol are likely to expand into new and innovative areas.

The patent landscape surrounding 3-amino-3-(2-chloro-5-methylphenyl)cyclobutan-1-ol reflects growing commercial interest in this chemical space. Intellectual property filings related to cyclobutane-containing compounds have increased significantly in recent years, particularly in pharmaceutical applications. Researchers and developers working with CAS No. 2229451-13-0 should conduct thorough patent searches to understand the current state of innovation in this area and identify potential opportunities for novel applications.

Analytical characterization of 3-amino-3-(2-chloro-5-methylphenyl)cyclobutan-1-ol remains an active area of investigation. Advanced techniques such as X-ray crystallography and computational chemistry methods are being employed to better understand its three-dimensional structure and electronic properties. These studies contribute valuable data to the growing body of knowledge about functionalized cyclobutane derivatives and their potential applications across various scientific disciplines.

As the chemical industry continues to evolve, compounds like 3-amino-3-(2-chloro-5-methylphenyl)cyclobutan-1-ol (identified by CAS No. 2229451-13-0) represent important tools for innovation. Their unique structural features and versatile reactivity patterns enable researchers to address complex challenges in drug discovery, material development, and other specialized applications. The ongoing investigation of this compound's properties and potential uses exemplifies the dynamic nature of modern chemical research and its capacity to generate valuable solutions for diverse industrial and scientific needs.